(6-chloro-3-cyano-pyridin-2-yl)-acetic Acid 4-nitro-phenyl Ester

• Molecular Formula: C14H8ClN3O4
• Molecular Weight: 317.68 g/mol
• IUPAC Name: (4-nitrophenyl) 2-(6-chloro-3-cyanopyridin-2-yl)acetate
• InChI: InChI=1S/C14H8ClN3O4/c15-13-6-1-9(8-16)12(17-13)7-14(19)22-11-4-2-10(3-5-11)18(20)21/h1-6H,7H2
• InChI Key: MAOOMCCDELZSOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)CC2=C(C=CC(=N2)Cl)C#N

Description

(6-chloro-3-cyano-pyridin-2-yl)-acetic Acid 4-nitro-phenyl Ester is a useful research compound. Its molecular formula is C14H8ClN3O4 and its molecular weight is 317.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisopropylcarbodiimide (3.00 mL, 19.2 mmol) was added dropwise over 2 min at 0° C. with stirring to a homogeneous dark amber solution of crude (6-chloro-3-cyano-pyridin-2-yl)-acetic acid (3.1 g, 16 mmol; mixture of regioisomers), as prepared in the previous step, p-nitrophenol (3.35 g, 24 mmol), DMAP (11 mg, 0.8 mmol) and DCM (20 mL). The ice bath was removed immediately following the completion of DIC addition, and the dark amber solution was stirred at rt overnight. The crude reaction was allowed to stand at rt for some time, and was then loaded directly onto a silica flash column (90 mm×6″). Elution with 97:3 toluene/acetone afforded the impure title compound, but as a single regioisomer (566 mg, 14% from 2,6-dichloro-nicotinonitrile).